Cas no 951889-45-5 (2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene)

• Product Name: 2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene
• CAS No: 951889-45-5
• MF: C₁₁H₁₀BrF₃
• MW: 279.096312999725
• MDL: MFCD09801112
• CID: 4722389
• Update Time: 2025-05-25

2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-[(3-trifluoromethyl)phenyl]-1-butene
• 2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene

• MDL： MFCD09801112
• Inchi： 1S/C11H10BrF3/c1-8(12)5-6-9-3-2-4-10(7-9)11(13,14)15/h2-4,7H,1,5-6H2
• InChI Key： GAGBCHBDJZFCLT-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene

Comprehensive Overview of 2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene (CAS No. 951889-45-5)

2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene (CAS No. 951889-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated butene derivative features a trifluoromethylphenyl group, which enhances its reactivity and utility in synthetic chemistry. The compound's unique structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of novel therapeutics and advanced materials.

In recent years, the demand for fluorinated compounds like 2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene has surged due to their exceptional stability and bioactivity. Researchers are increasingly exploring its applications in drug discovery, where the trifluoromethyl group improves metabolic resistance and binding affinity. Additionally, its role in cross-coupling reactions and polymer chemistry has made it a focal point for innovation in material science.

The synthesis of CAS No. 951889-45-5 involves precise bromination and functionalization steps, ensuring high purity and yield. Its molecular weight and structural properties are critical for applications requiring selective reactivity. For instance, it serves as a key precursor in the synthesis of heterocyclic compounds, which are pivotal in designing new antiviral agents and catalysts.

From an industrial perspective, 2-Bromo-4-(3-trifluoromethyl)phenyl-1-butene aligns with the growing trend toward sustainable chemistry. Its efficient synthesis routes minimize waste, addressing environmental concerns. Moreover, its compatibility with green solvents and microwave-assisted reactions highlights its potential in eco-friendly manufacturing processes.

As the scientific community continues to investigate CAS No. 951889-45-5, its versatility in medicinal chemistry and material engineering becomes increasingly evident. Whether in academia or industry, this compound represents a bridge between innovative research and practical applications, making it a subject of enduring interest.